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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and

degradation profile of TEGOSOFT® 189, chemically identified as Pentaerythrityl

Tetraisostearate. Due to the limited availability of specific, publicly accessible quantitative data

on the thermal decomposition of TEGOSOFT® 189, this document focuses on the general

thermal behavior of high molecular weight esters of this class and outlines the standard

methodologies for its analysis.

Introduction to TEGOSOFT® 189 (Pentaerythrityl
Tetraisostearate)
TEGOSOFT® 189 is a versatile emollient widely used in the cosmetic and pharmaceutical

industries. It is a tetraester of pentaerythritol and isostearic acid, with a high molecular weight.

Its chemical structure contributes to its rich, cushiony feel on the skin and its excellent

properties as a binder and viscosity-increasing agent in various formulations. Understanding its

thermal stability is crucial for ensuring product integrity, safety, and shelf-life, particularly for

formulations subjected to heat during manufacturing or storage.

General Thermal Stability of High Molecular Weight
Esters
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Pentaerythrityl Tetraisostearate, as a high molecular weight ester, is generally considered to be

thermally stable under normal conditions of use and storage. Esters of this type are

characterized by strong covalent bonds, which require significant energy input to induce

thermal decomposition.

The degradation of such esters typically proceeds through a complex series of reactions,

including:

Hydrolysis: In the presence of water, esters can hydrolyze back to their constituent alcohol

(pentaerythritol) and carboxylic acid (isostearic acid). This process is often catalyzed by

acidic or basic conditions.

Thermolytic Elimination: At elevated temperatures, esters can undergo elimination reactions

to form alkenes and carboxylic acids.

Oxidative Degradation: In the presence of oxygen, oxidation of the alkyl chains can occur,

leading to the formation of various degradation products, including aldehydes, ketones, and

smaller carboxylic acids.

The onset of thermal decomposition for high molecular weight esters like Pentaerythrityl

Tetraisostearate is expected to be well above the temperatures typically encountered in the

manufacturing and storage of cosmetic and pharmaceutical products. However, without specific

experimental data, the exact decomposition temperature remains undetermined from available

literature.

Quantitative Thermal Analysis Data
A thorough search of scientific literature and technical data sheets did not yield specific

quantitative data from Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry

(DSC) for TEGOSOFT® 189 (Pentaerythrityl Tetraisostearate). Safety Data Sheets (SDS) for

this compound consistently state that the decomposition temperature is "not available".

To provide a framework for understanding the type of data that would be generated from such

analyses, the following table illustrates a hypothetical thermal degradation profile based on

typical values for similar high molecular weight esters.
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Thermal Parameter Value Range (Hypothetical) Method of Analysis

Onset of Decomposition

(Tonset)
250 - 350 °C

Thermogravimetric Analysis

(TGA)

Peak Decomposition

Temperature (Tpeak)
300 - 400 °C

Thermogravimetric Analysis

(TGA)

Mass Loss at 300 °C < 5%
Thermogravimetric Analysis

(TGA)

Mass Loss at 400 °C 50 - 70%
Thermogravimetric Analysis

(TGA)

Glass Transition Temperature

(Tg)
Not Typically Observed

Differential Scanning

Calorimetry (DSC)

Melting Point (Tm) Variable (Liquid at room temp)
Differential Scanning

Calorimetry (DSC)

Note: The values presented in this table are for illustrative purposes only and do not represent

actual experimental data for TEGOSOFT® 189.

Experimental Protocols for Thermal Analysis
To determine the precise thermal stability and degradation profile of TEGOSOFT® 189, the

following experimental methodologies would be employed.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which the material begins to decompose and to

characterize its mass loss as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

Sample Preparation: A small, representative sample of TEGOSOFT® 189 (typically 5-10 mg)

is accurately weighed into a clean, inert sample pan (e.g., alumina or platinum).
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Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) at a

constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

Heating Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final

temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

Data Acquisition: The instrument continuously records the sample mass as a function of

temperature.

Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine key

parameters, including the onset of decomposition (the temperature at which significant mass

loss begins) and the peak decomposition temperature (the temperature at which the rate of

mass loss is at its maximum, determined from the derivative of the TGA curve).

Differential Scanning Calorimetry (DSC)
Objective: To identify thermal transitions such as melting, crystallization, and glass transitions,

and to determine the heat flow associated with these events.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

Sample Preparation: A small sample of TEGOSOFT® 189 (typically 5-10 mg) is hermetically

sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

Instrument Setup: The DSC cell is purged with an inert gas (e.g., nitrogen).

Heating and Cooling Program: The sample and reference are subjected to a controlled

temperature program, which may include heating and cooling cycles at a constant rate (e.g.,

10 °C/min). A typical program might be:

Heat from 25 °C to 100 °C.

Cool from 100 °C to -50 °C.

Heat from -50 °C to 200 °C.
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Data Acquisition: The instrument measures the difference in heat flow between the sample

and the reference as a function of temperature.

Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to

identify endothermic (heat-absorbing) and exothermic (heat-releasing) events, which

correspond to thermal transitions.

Visualizing the Experimental Workflow
The following diagram illustrates the logical workflow for assessing the thermal stability and

degradation profile of a chemical substance like TEGOSOFT® 189.
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Workflow for Thermal Analysis

Conclusion
While TEGOSOFT® 189 (Pentaerythrityl Tetraisostearate) is recognized for its stability in

cosmetic and pharmaceutical formulations, specific quantitative data on its thermal degradation

profile is not readily available in the public domain. The general behavior of high molecular

weight esters suggests a high onset temperature for thermal decomposition. For precise

characterization, experimental analysis using techniques such as Thermogravimetric Analysis

(TGA) and Differential Scanning Calorimetry (DSC) is essential. The standardized protocols

and workflow outlined in this guide provide a robust framework for conducting such an

investigation, which is critical for formulation scientists and researchers to ensure the quality,

safety, and stability of their final products.

To cite this document: BenchChem. [TEGOSOFT 189: An In-depth Technical Guide to
Thermal Stability and Degradation Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169835#thermal-stability-and-degradation-profile-of-
tegosoft-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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